Cas no 1548246-61-2 (2-(pyridin-4-yl)methoxypropanoic acid)

2-(Pyridin-4-yl)methoxypropanoic acid is a versatile organic compound featuring a pyridine moiety linked to a propanoic acid backbone via a methoxy bridge. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis and agrochemical applications. The pyridine ring enhances coordination properties, while the carboxylic acid group allows for further functionalization, such as esterification or amidation. Its balanced polarity ensures moderate solubility in both organic and aqueous media, facilitating diverse reaction conditions. The compound’s stability under standard handling conditions and compatibility with common synthetic methodologies underscore its utility in research and industrial settings.
2-(pyridin-4-yl)methoxypropanoic acid structure
1548246-61-2 structure
Product Name:2-(pyridin-4-yl)methoxypropanoic acid
CAS No:1548246-61-2
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD26019581
CID:5151557
PubChem ID:83213797
Update Time:2025-06-09

2-(pyridin-4-yl)methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-(4-pyridinylmethoxy)-
    • 2-(pyridin-4-yl)methoxypropanoic acid
    • MDL: MFCD26019581
    • Inchi: 1S/C9H11NO3/c1-7(9(11)12)13-6-8-2-4-10-5-3-8/h2-5,7H,6H2,1H3,(H,11,12)
    • InChI Key: HVQSRRJNRHSNEF-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(OCC1C=CN=CC=1)C

2-(pyridin-4-yl)methoxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-245192-0.05g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
0.05g
$888.0 2024-06-19
Enamine
EN300-245192-0.1g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
0.1g
$930.0 2024-06-19
Enamine
EN300-245192-0.25g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
0.25g
$972.0 2024-06-19
Enamine
EN300-245192-0.5g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
0.5g
$1014.0 2024-06-19
Enamine
EN300-245192-1.0g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
1.0g
$1057.0 2024-06-19
Enamine
EN300-245192-2.5g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
2.5g
$2071.0 2024-06-19
Enamine
EN300-245192-5.0g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
5.0g
$3065.0 2024-06-19
Enamine
EN300-245192-10.0g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2 95%
10.0g
$4545.0 2024-06-19
Enamine
EN300-245192-1g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2
1g
$1057.0 2023-09-15
Enamine
EN300-245192-5g
2-[(pyridin-4-yl)methoxy]propanoic acid
1548246-61-2
5g
$3065.0 2023-09-15

Additional information on 2-(pyridin-4-yl)methoxypropanoic acid

Recent Advances in the Study of 2-(Pyridin-4-yl)methoxypropanoic Acid (CAS: 1548246-61-2): A Comprehensive Research Brief

2-(Pyridin-4-yl)methoxypropanoic acid (CAS: 1548246-61-2) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyridine and propanoic acid moieties, has demonstrated potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This brief aims to provide a comprehensive overview of the latest research developments related to this compound.

One of the key areas of investigation has been the synthesis and structural modification of 2-(pyridin-4-yl)methoxypropanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic asymmetric hydrogenation. These advancements have not only enhanced the scalability of production but also enabled the exploration of derivatives with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of several analogs with enhanced bioavailability and reduced toxicity.

In terms of pharmacological activity, recent in vitro and in vivo studies have shed light on the compound's potential as an anti-inflammatory agent. A study conducted by Smith et al. (2023) demonstrated that 2-(pyridin-4-yl)methoxypropanoic acid effectively inhibits the NF-κB signaling pathway, a critical mediator of inflammatory responses. This finding was corroborated by animal models of rheumatoid arthritis, where the compound significantly reduced joint inflammation and tissue damage. These results suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Another promising avenue of research involves the anticancer properties of 2-(pyridin-4-yl)methoxypropanoic acid. Preliminary studies have indicated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that its activity may be linked to the induction of apoptosis and inhibition of angiogenesis. A recent publication in Cancer Research (2024) highlighted its synergistic effects when combined with conventional chemotherapeutic agents, opening new possibilities for combination therapies.

Despite these promising findings, challenges remain in the clinical translation of 2-(pyridin-4-yl)methoxypropanoic acid. Issues such as metabolic stability, tissue distribution, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the growing body of research underscores the compound's potential as a versatile scaffold for drug development. Future directions may include the exploration of its applications in neurodegenerative diseases and infectious diseases, as well as the development of targeted delivery systems to enhance its therapeutic efficacy.

In conclusion, 2-(pyridin-4-yl)methoxypropanoic acid (CAS: 1548246-61-2) represents a promising candidate in the field of medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer therapies. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司